N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide

• IUPAC Name: (Z)-N-(1-adamantyl)-3-(3-bromo-4-methoxyphenyl)-N-methylprop-2-enamide
• InChI: InChI=1S/C21H26BrNO2/c1-23(21-11-15-7-16(12-21)9-17(8-15)13-21)20(24)6-4-14-3-5-19(25-2)18(22)10-14/h3-6,10,15-17H,7-9,11-13H2,1-2H3/b6-4-
• InChI Key: PZXUCHSYEAQYDD-XQRVVYSFSA-N
• Canonical SMILES: CN(C(=O)C=CC1=CC(=C(C=C1)OC)Br)C23CC4CC(C2)CC(C4)C3
• Isomeric SMILES: CN(C(=O)/C=C\C1=CC(=C(C=C1)OC)Br)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C21H26BrNO2
• Molecular Weight: 404.3 g/mol

Description

N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide, also known as BRM-3, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of adamantyl-substituted amides, which have been shown to possess a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory properties.

Scientific Research Applications

N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide has been shown to possess significant antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has been reported to induce cell cycle arrest and apoptosis in cancer cells by regulating the expression of various genes involved in these processes. In addition, N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide has been shown to inhibit the growth and metastasis of cancer cells in animal models.

Mechanism of Action

The mechanism of action of N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are essential for cancer cell survival and proliferation. Specifically, N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDACs, N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide can alter the expression of various genes involved in cancer cell growth and survival, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide has been shown to have minimal toxicity in normal cells and tissues, indicating its potential as a safe and effective anticancer agent. In addition to its antitumor activity, N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide has also been shown to possess anti-inflammatory and antiviral properties. It has been reported to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide is its high specificity and selectivity for cancer cells, which minimizes the risk of toxicity and side effects. However, one of the limitations of N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide is its poor solubility in water, which can make it difficult to administer in vivo. This issue can be addressed by formulating N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide in a suitable delivery system, such as liposomes or nanoparticles.

Future Directions

There are several future directions for the development and optimization of N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide as an anticancer agent. One area of focus is the identification of biomarkers that can predict the response of cancer cells to N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide treatment. This can help to personalize treatment and improve patient outcomes. Another area of focus is the optimization of the formulation and delivery of N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide to improve its solubility and bioavailability. Finally, further studies are needed to investigate the potential of N-1-adamantyl-3-(3-bromo-4-methoxyphenyl)-N-methylacrylamide in combination with other anticancer agents to enhance its efficacy and overcome drug resistance.